Cas no 1692194-19-6 (1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine)

1-(2,2-Dimethylcyclopropyl)cyclopropan-1-amine is a structurally unique amine compound featuring a bicyclic framework with two cyclopropyl rings, one of which is substituted with two methyl groups. This configuration imparts steric hindrance and potential stability, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its rigid, compact structure may enhance binding affinity in bioactive molecules, while the amine functionality allows for further derivatization. The compound's distinct geometry could also contribute to improved metabolic stability in drug candidates. Suitable for controlled reactions under inert conditions, it is typically handled as a sensitive reagent due to its reactive amine group.
1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine structure
1692194-19-6 structure
Product Name:1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine
CAS No:1692194-19-6
MF:C8H15N
MW:125.211402177811
MDL:MFCD30163941
CID:5608443
PubChem ID:107924149
Update Time:2025-05-22

1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclopropyl]-1-amine, 2',2'-dimethyl-
    • EN300-843234
    • 1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine
    • 1692194-19-6
    • MDL: MFCD30163941
    • Inchi: 1S/C8H15N/c1-7(2)5-6(7)8(9)3-4-8/h6H,3-5,9H2,1-2H3
    • InChI Key: RQVZMNPOEHWSQZ-UHFFFAOYSA-N
    • SMILES: C1(N)(C2CC2(C)C)CC1

Computed Properties

  • Exact Mass: 125.120449483g/mol
  • Monoisotopic Mass: 125.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.005±0.06 g/cm3(Predicted)
  • Boiling Point: 155.7±8.0 °C(Predicted)
  • pka: 9.10±0.20(Predicted)

1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine Pricemore >>

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Additional information on 1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine

1-(2,2-Dimethylcyclopropyl)cyclopropan-1-amine: A Comprehensive Overview

The compound CAS No. 1692194-19-6, commonly referred to as 1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropylamines, which have garnered significant attention in recent years due to their potential applications in drug discovery and materials science. The molecule's structure, featuring two cyclopropane rings and a tertiary amine group, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of cyclopropylamines in medicinal chemistry, particularly in the development of novel therapeutics targeting various diseases. For instance, researchers have explored the use of this compound as a building block for creating bioactive molecules with potential anti-inflammatory or anticancer properties. The compact and strained structure of the cyclopropane rings enhances the molecule's ability to interact with biological targets, making it a valuable candidate for drug design.

In addition to its medicinal applications, 1-(2,2-dimethylcyclopropyl)cyclopropan-1-amine has also been studied for its role in organic synthesis. Its ability to undergo various transformations, such as ring-opening reactions and alkylation processes, makes it a versatile intermediate in the synthesis of complex organic compounds. Recent advancements in catalytic methods have further expanded the scope of its synthetic applications, enabling more efficient and selective reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of amines with cyclopropyl halides, followed by subsequent functionalization steps to achieve the desired product. Researchers have also explored alternative routes, such as transition-metal-catalyzed coupling reactions, to improve the overall efficiency and scalability of the synthesis.

From a structural perspective, the molecule's steric hindrance and electronic properties play a crucial role in determining its reactivity. The presence of two methyl groups on one of the cyclopropane rings introduces additional steric effects, which can influence both its chemical behavior and biological interactions. These attributes make it an interesting subject for computational studies aimed at predicting its interactions with biomolecules or materials.

In terms of applications beyond medicine and synthesis, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in advanced materials with tailored functionalities. Ongoing research is focused on understanding how these properties can be harnessed for practical applications.

The study of CAS No. 1692194-19-6 continues to evolve as scientists uncover new insights into its structure-function relationships and potential uses. With advancements in analytical techniques and computational modeling, researchers are better equipped to explore this compound's full potential across diverse fields. As interest in cyclopropylamines grows, so too does the likelihood of discovering innovative applications that could significantly impact various industries.

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